Cas no 2172294-25-4 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidopyridine-3-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidopyridine-3-carboxylic acid
• CAS No: 2172294-25-4
• MF: C₂₅H₁₈N₄O₅S
• MW: 486.499224185944
• CID: 6362248
• PubChem ID: 165544243
• Update Time: 2025-10-07

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidopyridine-3-carboxylic acid
• 2172294-25-4
• EN300-1517449
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]pyridine-3-carboxylic acid

• Inchi： 1S/C25H18N4O5S/c30-22(27-15-9-14(23(31)32)10-26-11-15)21-13-35-24(28-21)29-25(33)34-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,13,20H,12H2,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： PVVCPLDUFBGAEV-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=NC=C(C(=O)O)C=2)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 486.09979086g/mol
• Monoisotopic Mass: 486.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 159Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidopyridine-3-carboxylic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidopyridine-3-carboxylic acid: A Comprehensive Overview

The compound 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidopyridine-3-carboxylic acid, identified by the CAS number 2172294-25-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole ring system and a pyridine carboxylic acid moiety. The presence of the fluorenylmethoxycarbonyl (Fmoc) group adds a layer of functional complexity, making it a valuable substrate for advanced chemical synthesis and biomedical research.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The integration of the Fmoc group into this molecule enhances its stability and reactivity, making it an ideal candidate for peptide synthesis and as a protective group in organic chemistry. The Fmoc group is well-known for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling precise control over the synthesis process.

The structural uniqueness of this compound lies in its dual heterocyclic framework. The thiazole ring, characterized by its sulfur and nitrogen atoms, contributes to its electronic properties and reactivity. Meanwhile, the pyridine carboxylic acid moiety introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. This combination makes the compound versatile in terms of its potential applications in medicinal chemistry and materials science.

Emerging research has also explored the use of such compounds in nanotechnology and optoelectronics. The thiazole-pyridine hybrid structure has been shown to exhibit interesting electronic properties, which could be exploited in the development of new materials for light-emitting diodes (LEDs) or solar cells. Furthermore, the Fmoc group's photoreactivity opens up possibilities for photoresponsive materials and sensors.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires a multi-step approach, often involving coupling reactions, protection/deprotection strategies, and precise control over stereochemistry. Recent advancements in catalytic methods and green chemistry have provided new avenues for synthesizing similar compounds with improved efficiency and sustainability.

The biological activity of this compound has been a subject of intense investigation. Early studies suggest that it may exhibit selective binding to certain proteins or enzymes, potentially paving the way for its use as a therapeutic agent or diagnostic tool. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidopyridine-3-carboxylic acid stands at the intersection of organic synthesis, materials science, and biomedicine. Its unique structure and functional groups make it a promising candidate for diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.